Cas no 1804772-64-2 (Methyl 5-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804772-64-2
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4829494
• Update Time: 2025-06-08

Methyl 5-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO4/c1-4-5(14)3-13-7(17-9(10,11)12)6(4)8(15)16-2/h3,14H,1-2H3
• InChI Key： HANATFSVAAGSAA-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=C(C)C(=CN=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on Methyl 5-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 5-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804772-64-2)

Methyl 5-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804772-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and carboxylate functional groups. Its molecular structure, combining a hydroxy group, a methyl group, and a trifluoromethoxy moiety, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological activity and enhance pharmacokinetic properties.

The compound's CAS No. 1804772-64-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their stability and bioactivity, aligning with trends in fluorine chemistry and green synthesis. Users frequently search for terms like "pyridine derivatives in drug development" or "trifluoromethoxy applications," reflecting the growing interest in this niche. The compound's methyl ester group further enhances its solubility, making it suitable for various formulation studies.

From a synthetic perspective, Methyl 5-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate is often synthesized via multi-step reactions involving halogenation, esterification, and O-trifluoromethylation. Its 5-hydroxy group offers a reactive site for further functionalization, enabling the creation of diverse analogs. This adaptability is crucial for industries focused on high-value intermediates and custom synthesis. Additionally, the compound's thermal stability and low toxicity profile make it a preferred choice for scalable production.

In the context of AI-driven drug discovery, this compound is often highlighted in computational studies for its molecular docking potential. Searches related to "machine learning in chemical synthesis" or "pyridine-based scaffolds" frequently intersect with discussions about CAS No. 1804772-64-2. Its structural motifs are also explored in bioisostere design, a hot topic in medicinal chemistry. The compound's electron-withdrawing trifluoromethoxy group is particularly valuable for improving metabolic stability in candidate molecules.

Environmental and regulatory considerations are another focal point for users researching Methyl 5-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate. Keywords like "sustainable fluorochemicals" and "REACH compliance" are often associated with this compound, reflecting the industry's shift toward eco-friendly synthesis. Its low bioaccumulation potential and biodegradability further align with global green chemistry initiatives.

In summary, Methyl 5-hydroxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804772-64-2) represents a cutting-edge example of functionalized pyridine chemistry. Its applications span pharmaceutical intermediates, agrochemicals, and material science, driven by its unique structural features and synthetic flexibility. As research continues to explore its potential, this compound remains a key player in advancing molecular innovation and sustainable chemistry.